methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate

• IUPAC Name: methyl (E)-3-[(4-fluorobenzoyl)amino]but-2-enoate
• InChI: InChI=1S/C12H12FNO3/c1-8(7-11(15)17-2)14-12(16)9-3-5-10(13)6-4-9/h3-7H,1-2H3,(H,14,16)/b8-7+
• InChI Key: ICSKHOAUBCCXPR-BQYQJAHWSA-N
• Canonical SMILES: CC(=CC(=O)OC)NC(=O)C1=CC=C(C=C1)F
• Isomeric SMILES: C/C(=C\C(=O)OC)/NC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C12H12FNO3
• Molecular Weight: 237.23 g/mol

Description

Methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic molecule that has been found to exhibit various biochemical and physiological effects. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate is not fully understood. However, it has been proposed that the compound inhibits the activity of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the synthesis of prostaglandins, which play a role in inflammation. Additionally, the compound has been found to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that is involved in the regulation of various genes that play a role in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate has been found to exhibit various biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has been found to reduce the expression of various genes that play a role in inflammation and cancer cell growth. Methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate has also been found to induce apoptosis in cancer cells and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

Methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate has several advantages and limitations for lab experiments. One of the advantages is that the compound is relatively easy to synthesize using the Knoevenagel condensation reaction. Additionally, the compound has been found to exhibit various biological activities, making it a suitable candidate for further research. However, one of the limitations is that the mechanism of action of the compound is not fully understood. Additionally, the compound has not been extensively studied in vivo, and its toxicity profile is not well established.

Future Directions

There are several future directions for the research on methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate. One of the directions is to further investigate the mechanism of action of the compound. Additionally, further studies are needed to investigate the toxicity profile of the compound. Furthermore, the compound can be modified to improve its biological activity and reduce its toxicity. Finally, the compound can be tested in animal models to investigate its potential therapeutic applications in vivo.
Conclusion:
Methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate is a synthetic molecule that has gained significant attention in the field of scientific research. The compound has been found to exhibit various biochemical and physiological effects and has potential therapeutic applications. The compound can be synthesized using different methods, and its mechanism of action has been studied extensively. However, further research is needed to investigate the toxicity profile of the compound and its potential therapeutic applications in vivo.

Scientific Research Applications

Methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has been studied extensively in vitro and in vivo for its potential therapeutic applications. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. The compound has also been found to possess anti-inflammatory properties and can reduce inflammation in various tissues. Additionally, methyl 3-[(4-fluorobenzoyl)amino]-2-butenoate has been found to exhibit antimicrobial activity against various bacteria and fungi.